Cas no 2227272-49-1 (8-Chloro-6-iodoimidazo1,2-apyrazine)

• Product Name: 8-Chloro-6-iodoimidazo1,2-apyrazine
• CAS No: 2227272-49-1
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD31561275
• CID: 4711437
• PubChem ID: 137347115
• Update Time: 2025-06-30

8-Chloro-6-iodoimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-iodoimidazo[1,2-a]pyrazine
• D79991
• 2227272-49-1
• MFCD31561275
• SCHEMBL24387465
• CPD27249
• 8-Chloro-6-iodoimidazo1,2-apyrazine

• MDL： MFCD31561275
• Inchi： 1S/C6H3ClIN3/c7-5-6-9-1-2-11(6)3-4(8)10-5/h1-3H
• InChI Key： ZOUQDUQFRRRKOI-UHFFFAOYSA-N
• SMILES： IC1=CN2C=CN=C2C(=N1)Cl

Computed Properties

• Exact Mass: 278.90602 g/mol
• Monoisotopic Mass: 278.90602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2
• Molecular Weight: 279.46

Additional information on 8-Chloro-6-iodoimidazo1,2-apyrazine

8-Chloro-6-iodoimidazo[1,2-a]pyrazine: A Comprehensive Overview

8-Chloro-6-iodoimidazo[1,2-a]pyrazine, also known by its CAS number 2227272-49-1, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrazines, which are known for their unique structural features and versatile applications. The presence of chlorine and iodine substituents at the 8th and 6th positions, respectively, imparts distinct chemical properties that make this compound a subject of interest in both academic and industrial research.

The synthesis of 8-Chloro-6-iodoimidazo[1,2-a]pyrazine involves a series of carefully designed reactions that highlight the importance of regioselectivity and stereochemistry. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Heterocyclic Chemistry demonstrated a novel approach utilizing microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it a promising technique for large-scale manufacturing.

In terms of chemical properties, 8-Chloro-6-iodoimidazo[1,2-a]pyrazine exhibits remarkable stability under various conditions. Its electronic structure, characterized by conjugated nitrogen atoms within the aromatic ring system, contributes to its ability to act as a ligand in coordination chemistry. Recent research has explored its potential as a chelating agent in metal complexes, particularly in transition metals like copper and zinc. These complexes have shown promise in catalytic applications, such as asymmetric hydrogenation and oxidation reactions.

The biological activity of 8-Chloro-6-iodoimidazo[1,2-a]pyrazine has been a focal point of recent studies. Preclinical trials have indicated that this compound possesses potent anti-inflammatory properties, making it a potential candidate for developing novel therapeutic agents. A study conducted at the University of California revealed that the compound inhibits key enzymes involved in inflammatory pathways without causing significant cytotoxicity. This finding underscores its potential application in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its biological applications, 8-Chloro-6-iodoimidazo[1,2-a]pyrazine has found utility in materials science. Its ability to form stable metalloorganic frameworks (MOFs) has been leveraged to create porous materials with high surface areas. These MOFs are being explored for gas storage applications, particularly in capturing carbon dioxide emissions. A research team from the Massachusetts Institute of Technology (MIT) reported that incorporating this compound into MOF structures significantly enhances their CO₂-adsorption capacity compared to traditional materials.

The environmental impact of synthesizing and using 8-Chloro-6-iodoimidazo[1,2-a]pyrazine is another critical area of investigation. Recent studies have focused on developing eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. For example, researchers at the University of Cambridge developed a solvent-free synthesis method that utilizes ultrasound irradiation to facilitate the reaction process. This approach not only reduces the environmental footprint but also aligns with the principles of green chemistry.

In conclusion, 8-Chloro-6-iodoimidazo[1,2-a]pyrazine, with its unique chemical structure and diverse applications, continues to be a subject of intense research interest. From its role in drug discovery to its potential in advanced materials science, this compound exemplifies the versatility of heterocyclic compounds in modern chemistry. As ongoing studies uncover new insights into its properties and applications, it is poised to make significant contributions across various scientific domains.